Cas no 2171652-76-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid
• CAS No: 2171652-76-7
• MF: C₂₄H₂₄N₂O₇S
• MW: 484.521565437317
• CID: 5934102
• PubChem ID: 165565299
• Update Time: 2025-11-06

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]but-2-ynoic acid
• 2171652-76-7
• EN300-1550735

• Inchi： 1S/C24H24N2O7S/c1-34(31,32)14-12-21(23(29)25-13-6-11-22(27)28)26-24(30)33-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,12-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： XQPUKYNBVAXMNN-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(NCC#CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 484.13042228g/mol
• Monoisotopic Mass: 484.13042228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 147Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid (CAS: 2171652-76-7)

In recent years, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid (CAS: 2171652-76-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methanesulfonyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid involves a multi-step process that leverages the reactivity of the Fmoc group and the sulfonyl functionality. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are critical for its application in peptide chemistry. Researchers have reported successful incorporation of this compound into peptide chains, where it serves as a versatile building block due to its ability to introduce sulfonyl groups, which can enhance the stability and bioavailability of the resulting peptides.

In terms of biological activity, preliminary investigations have revealed that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid exhibits interesting properties in modulating protein-protein interactions. The sulfonyl group, in particular, has been implicated in the formation of hydrogen bonds and other non-covalent interactions, which are essential for the compound's ability to bind to specific protein targets. This has led to its exploration as a potential inhibitor of enzymes involved in inflammatory pathways, with some studies suggesting its efficacy in reducing cytokine production in vitro.

Furthermore, the compound's role in drug delivery systems has been a subject of recent research. Its structural features, including the Fmoc group, make it a candidate for use in prodrug strategies, where it can be conjugated to therapeutic agents to improve their pharmacokinetic properties. Early-stage studies have demonstrated that derivatives of this compound can enhance the solubility and targeted delivery of anticancer drugs, opening new avenues for its application in oncology.

Despite these promising findings, challenges remain in the development and application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid. Issues such as scalability of synthesis, potential toxicity, and the need for further in vivo validation must be addressed to fully realize its therapeutic potential. Ongoing research is focused on addressing these limitations, with several groups exploring novel derivatives and formulations to optimize its performance.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidobut-2-ynoic acid represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural attributes and versatile applications in peptide synthesis and drug development underscore its potential as a valuable tool in the discovery of new therapeutics. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.